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Compound of Interest

Compound Name: 4,4'-Carbonyldiphthalic anhydride

Cat. No.: B1265871 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety precautions and handling procedures for

4,4'-Carbonyldiphthalic anhydride (also known as 3,3',4,4'-Benzophenonetetracarboxylic

dianhydride or BTDA). The information is compiled and synthesized from various safety data

sheets and chemical databases to ensure a comprehensive understanding for professionals

working with this compound.

Chemical and Physical Properties
4,4'-Carbonyldiphthalic anhydride is an aromatic organic acid dianhydride.[1] It is commonly

used in the synthesis of high-performance polymers like polyimides due to their excellent

thermal stability and mechanical strength.[2][3] The quantitative physical and chemical

properties of 4,4'-Carbonyldiphthalic anhydride are summarized in the table below for easy

reference.
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Property Value Source(s)

Molecular Formula C17H6O7 [2][4]

Molecular Weight 322.23 g/mol [5][6]

CAS Number 2421-28-5 [2][6][7]

Appearance
Amber to light yellow

powder/solid
[2][7][8]

Odor Odorless [2][7]

Melting Point 218 - 222 °C (424.4 - 432 °F) [1][2][6][7]

Boiling Point
No information available /

320°C @ 5mm Hg
[2][6][7]

Decomposition Temperature 360 °C [2]

Water Solubility 0.014 g/L @ 25 °C (Reacts) [2][5][6]

Specific Gravity/Density 1.545 g/cm³ [6][7]

Vapor Pressure 23 hPa @ 20 °C [7]

Flash Point Not applicable [2][7]

Autoignition Temperature No data available [2][7]

Hazard Identification and Toxicology
4,4'-Carbonyldiphthalic anhydride is classified as a hazardous substance.[5][7] The primary

hazards are associated with its irritant and sensitizing properties.

Eye Irritation: Causes serious eye irritation.[1][4][7][9][10]

Respiratory Irritation: May cause respiratory tract irritation.[1][4][8][10]

Skin Sensitization: May cause an allergic skin reaction.[4][5][7] It is important to note that

cyclic anhydrides as a class are recognized as skin and respiratory sensitizers.[4][5]
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While one source suggests general biological activity through interactions with enzymes and

biomolecules, specific signaling pathways have not been elucidated.[2] Toxicological studies

indicate a low order of acute oral and dermal toxicity for cyclic anhydrides.[5] A comprehensive

battery of genotoxicity tests did not indicate a concern for genotoxicity. Mutagenic and

reproductive effects data are largely unavailable.[7]

The Globally Harmonized System (GHS) classification reflects these hazards with the following

statements: H319 (Causes serious eye irritation) and H335 (May cause respiratory irritation).[1]

[4][10]

Experimental Protocols and Handling Procedures
Adherence to strict safety protocols is mandatory when handling 4,4'-Carbonyldiphthalic
anhydride. The following sections outline the recommended procedures from receiving the

chemical to its disposal.

Personal Protective Equipment (PPE)
The following diagram outlines the necessary PPE to mitigate exposure risks.
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Required Personal Protective Equipment (PPE)

4,4'-Carbonyldiphthalic
Anhydride Handling

Eye Protection
Tight-sealing safety goggles

or face shield (EN166)

Skin Protection
Impervious gloves (e.g., Nitrile)

and protective clothing

Respiratory Protection
NIOSH/MSHA approved respirator

(if dust is generated)
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Safe Handling and Disposal Workflow

1. Receipt & Inspection
Inspect container for damage.

Verify label.

2. Storage
Store in a cool, dry, well-ventilated area.

Keep container tightly closed.

3. Handling & Use
Use in a chemical fume hood.

Wear appropriate PPE.
Avoid dust formation.

4a. Spill Response
Evacuate area.
Wear full PPE.

Sweep up solid, avoid creating dust.
Collect in a sealed container.

In case of spill

5. Waste Disposal
Dispose of as hazardous waste.

Follow local, state, and federal regulations.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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